Cas no 1499504-90-3 ((1,5-dimethyl-1H-pyrazol-4-yl)methyl3-(dimethylamino)propylamine)

• Product Name: (1,5-dimethyl-1H-pyrazol-4-yl)methyl3-(dimethylamino)propylamine
• CAS No: 1499504-90-3
• MF: C₁₁H₂₂N₄
• MW: 210.319181919098
• CID: 5170744
• Update Time: 2025-10-30

(1,5-dimethyl-1H-pyrazol-4-yl)methyl3-(dimethylamino)propylamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N3-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-N1,N1-dimethyl-
• (1,5-dimethyl-1H-pyrazol-4-yl)methyl3-(dimethylamino)propylamine

• Inchi： 1S/C11H22N4/c1-10-11(9-13-15(10)4)8-12-6-5-7-14(2)3/h9,12H,5-8H2,1-4H3
• InChI Key： DOJCGGYYGRIYDK-UHFFFAOYSA-N
• SMILES： C(N(C)C)CCNCC1=C(C)N(C)N=C1

Additional information on (1,5-dimethyl-1H-pyrazol-4-yl)methyl3-(dimethylamino)propylamine

Introduction to (1,5-dimethyl-1H-pyrazol-4-yl)methyl3-(dimethylamino)propylamine (CAS No. 1499504-90-3)

(1,5-dimethyl-1H-pyrazol-4-yl)methyl3-(dimethylamino)propylamine (CAS No. 1499504-90-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrazole and aminoalkane, which endows it with unique structural and functional properties. The compound's molecular formula is C₁₂H₂₂N₄, and its molecular weight is approximately 226.33 g/mol.

The pyrazole ring in (1,5-dimethyl-1H-pyrazol-4-yl)methyl3-(dimethylamino)propylamine is a five-membered heterocyclic aromatic ring containing two nitrogen atoms. This ring structure is known for its biological activity and has been extensively studied for its potential applications in drug discovery. The dimethylamino group attached to the propyl chain further enhances the compound's basicity and solubility, making it an attractive candidate for various pharmaceutical formulations.

Recent research has highlighted the potential of (1,5-dimethyl-1H-pyrazol-4-yl)methyl3-(dimethylamino)propylamine in several therapeutic areas. One notable application is in the development of antidepressants. Studies have shown that compounds with similar structures exhibit significant antidepressant-like effects in animal models, suggesting that this compound could be a valuable lead for the design of new antidepressant drugs.

In addition to its potential as an antidepressant, (1,5-dimethyl-1H-pyrazol-4-yl)methyl3-(dimethylamino)propylamine has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma are major health concerns worldwide, and there is a continuous need for new and effective anti-inflammatory agents. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation and providing relief to patients.

The neuroprotective effects of (1,5-dimethyl-1H-pyrazol-4-yl)methyl3-(dimethylamino)propylamine have also been explored. Neurodegenerative diseases such as Alzheimer's and Parkinson's disease are characterized by the progressive loss of neuronal function. Studies have shown that this compound can protect neurons from oxidative stress and promote neuronal survival, making it a promising candidate for the treatment of neurodegenerative disorders.

The synthesis of (1,5-dimethyl-1H-pyrazol-4-yl)methyl3-(dimethylamino)propylamine involves several well-established chemical reactions. One common approach is to start with the formation of the pyrazole ring using a suitable starting material such as hydrazine and an appropriate carbonyl compound. The resulting pyrazole derivative can then be functionalized by introducing the methyl groups and the aminopropyl chain through subsequent reactions such as alkylation and reductive amination.

The physical properties of (1,5-dimethyl-1H-pyrazol-4-yl)methyl3-(dimethylamino)propylamine, including its melting point, boiling point, and solubility in various solvents, have been well-characterized. These properties are crucial for optimizing its use in pharmaceutical formulations and ensuring its stability during storage and transportation.

In terms of safety and toxicity, preliminary studies have indicated that (1,5-dimethyl-1H-pyrazol-4-yl)methyl3-(dimethylamino)propylamine exhibits low toxicity at therapeutic doses. However, as with any new chemical entity, comprehensive safety evaluations are necessary before it can be advanced to clinical trials. These evaluations typically include in vitro assays to assess cytotoxicity and genotoxicity, as well as in vivo studies to evaluate pharmacokinetics and pharmacodynamics.

The potential applications of (1,5-dimethyl-1H-pyrazol-4-yl)methyl3-(dimethylamino)propylamine extend beyond pharmaceuticals. In the field of materials science, this compound has been explored for its use in developing new polymers with enhanced properties such as improved mechanical strength and thermal stability. The presence of the pyrazole ring and aminopropyl chain provides opportunities for creating polymers with tailored functionalities.

In conclusion, (1,5-dimethyl-1H-pyrazol-4-yl)methyl3-(dimethylamino)propylamine (CAS No. 1499504-90-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and biological activities make it an exciting candidate for further investigation and development. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing medical treatments and technological innovations.